Cas no 2416236-86-5 (2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid)

• Product Name: 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid
• CAS No: 2416236-86-5
• MF: C₂₃H₂₃NO₅
• MW: 393.432426691055
• CID: 5982829
• PubChem ID: 146155351
• Update Time: 2025-11-07

2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2416236-86-5
• 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-oxa-4-azaspiro[2.5]octan-6-yl)acetic acid
• 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid
• EN300-7499405

• Inchi： 1S/C23H23NO5/c25-21(26)11-15-12-24(23(9-10-23)14-29-15)22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,25,26)
• InChI Key： VPZLTUZPRMMHDC-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C2(C1)CC2

Computed Properties

• Exact Mass: 393.15762283g/mol
• Monoisotopic Mass: 393.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid

2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid (CAS No. 2416236-86-5): An Overview

2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid (CAS No. 2416236-86-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-SPOAC, is characterized by its unique spirocyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid consists of a spirocyclic core with a seven-membered ring containing an oxygen atom and an azacyclic ring, connected to an acetic acid moiety. The Fmoc group, which is widely used in peptide synthesis to protect amino groups, adds a layer of complexity and functionality to the molecule. This combination of structural features makes it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of Fmoc-SPOAC in various areas of medicinal chemistry. One notable application is in the synthesis of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The Fmoc group in Fmoc-SPOAC can be selectively removed under mild conditions, allowing for precise control over the synthesis process and the generation of diverse peptidomimetic libraries.

In addition to its use in peptidomimetic synthesis, Fmoc-SPOAC has also been explored for its potential as a scaffold in drug discovery. The spirocyclic structure provides a rigid framework that can enhance the binding affinity and selectivity of small molecules to their target proteins. This is particularly important in the development of drugs that target G protein-coupled receptors (GPCRs), ion channels, and other challenging protein targets. Recent research has demonstrated that compounds derived from Fmoc-SPOAC can exhibit improved pharmacokinetic properties and reduced off-target effects compared to traditional small molecules.

The synthetic versatility of Fmoc-SPOAC has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By incorporating Fmoc-SPOAC into prodrug designs, researchers can achieve better solubility, stability, and bioavailability, which are critical factors for successful drug delivery. For example, studies have shown that prodrugs containing Fmoc-SPOAC can be effectively delivered to specific tissues or cells, thereby minimizing systemic side effects.

Beyond its applications in drug discovery and development, Fmoc-SPOAC has also found use in analytical chemistry and materials science. In analytical chemistry, it serves as a chiral building block for the synthesis of chiral ligands and catalysts used in asymmetric synthesis. These chiral compounds play a crucial role in producing enantiomerically pure drugs and other fine chemicals. In materials science, the unique properties of Fmoc-SPOAC, such as its rigidity and functional groups, make it suitable for the fabrication of advanced materials with tailored properties.

The ongoing research on Fmoc-SPOAC continues to uncover new possibilities for its use in various scientific disciplines. For instance, recent advancements in computational chemistry have enabled researchers to predict the behavior of Fmoc-SPOAC-based compounds with high accuracy, facilitating rational design approaches in drug discovery. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovation in the development of multifunctional materials and therapeutics based on this versatile compound.

In conclusion, 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid (Fmoc-SPOAC) (CAS No. 2416236-86-5) is a multifaceted compound with significant potential across multiple fields of research. Its unique structural features and synthetic versatility make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.